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Compound of Interest

Compound Name:
2-(2-Methoxyethoxy)pyrimidin-5-

amine

CAS No.: 1251024-07-3

Cat. No.: B1526520

Get Quote

Executive Summary: Immediate Action Protocol
Status: Hazardous Chemical Waste (Organic Base / Irritant) Primary Directive: Do NOT

dispose of down the drain or in general trash. All waste must be segregated for high-

temperature incineration via a licensed hazardous waste contractor.

Critical "Do's and Don'ts":

DO segregate from strong acids (exothermic reaction risk) and strong oxidizers.

DO verify container integrity; check for crystallization (peroxide potential in ether side chains,

though low risk, warrants caution in aged samples).

DON'T mix with halogenated solvents unless necessary for dissolution; this complicates the

waste stream.

DON'T autoclave this waste; thermal decomposition may release toxic nitrogen oxides

(NOx).
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Chemical Profile & Hazard Identification
Rationale: Effective disposal requires understanding the molecule's reactivity and toxicological

potential. This compound combines a basic amine moiety with a glycol ether side chain.

Property Data / Specification

Chemical Name 2-(2-Methoxyethoxy)pyrimidin-5-amine

CAS Number 1251024-07-3

Molecular Formula C₇H₁₁N₃O₂

Molecular Weight 169.18 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Acidity/Basicity
Weak Base (pKb estimated ~4-5 for

aminopyrimidines)

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Sparingly soluble in water.[1][2]

GHS Hazard Classification (Conservative Assessment): Based on Structure-Activity

Relationships (SAR) of aminopyrimidines:

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[3]

Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).

STOT-SE: Category 3 (May cause respiratory irritation).[3]

Reactivity: Incompatible with strong oxidizing agents and acid chlorides.[4]

Pre-Disposal Protocol: Segregation & Packaging
Expert Insight: The presence of the amine group means this compound can form salts with

acids. Accidental mixing with concentrated acid waste can generate significant heat and

spatter. The ether tail introduces a theoretical (though low) risk of peroxide formation upon

long-term storage.
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Step 1: Waste Stream Characterization
Determine the state of the waste to select the correct disposal stream.[5]

Stream A: Pure Solid Substance

Container: High-density polyethylene (HDPE) or amber glass jar.

Labeling: "Hazardous Waste - Solid Organic - Toxic/Irritant."

Additives: None.

Stream B: Solution (Reaction Mixtures/Mother Liquors)

Solvent Check: Is the solvent Halogenated (DCM, Chloroform) or Non-Halogenated

(Methanol, DMSO)?

Segregation:

If Halogenated: Dispose in "Halogenated Organic Waste" carboy.

If Non-Halogenated: Dispose in "Non-Halogenated Organic Waste" carboy.

pH Check: If the solution is aqueous or mixed aqueous-organic, check pH. If pH < 4 or >

10, adjust to neutral (pH 6-8) carefully before adding to the main carboy to prevent drum

corrosion or unexpected reactions.

Step 2: Container Selection Strategy
Solid Waste: Use wide-mouth HDPE jars. Avoid metal containers as amines can corrode

certain alloys over time.

Liquid Waste: Use UN-rated safety cans or HDPE carboys with vented caps to prevent

pressure buildup from volatile solvents.

Disposal Workflow (Decision Logic)
The following decision tree illustrates the logical flow for segregating this specific compound

based on its physical state and solvent matrix.
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Waste: 2-(2-Methoxyethoxy)pyrimidin-5-amine

Determine Physical State

Solid / Powder Liquid / Solution

Segregate: Solid Hazardous Waste
(Label: Toxic/Irritant) Identify Solvent Base

Halogenated
(e.g., DCM, CHCl3)

Non-Halogenated
(e.g., MeOH, DMSO)

Aqueous Buffer

Waste Stream: Halogenated Organics
(Code: X-Halo)

Waste Stream: Non-Halogenated Organics
(High BTU Incineration)

Check pH

If pH 6-8 Neutralize to pH 6-8

If pH <4 or >10

Add to Aqueous/Organic Waste
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Figure 1: Decision logic for segregating 2-(2-Methoxyethoxy)pyrimidin-5-amine waste

streams to ensure regulatory compliance and safety.

Emergency Contingencies: Spills & Exposure
Trustworthiness requires preparation for failure. This protocol is self-validating: it assumes the

spill will occur and provides a containment strategy.

Spill Response Protocol (Small Scale < 50g/50mL)
Stop: Cease all work. Alert nearby personnel.

PPE Upgrade: Don double nitrile gloves (amines can permeate single layers), safety

goggles, and a lab coat. If powder is airborne, use an N95 or P100 respirator.

Contain:

Solid: Cover with a damp paper towel to prevent dust generation.

Liquid: Encircle with absorbent socks or pillows.

Clean:

Scoop solids carefully into a waste jar.

Wipe the area with weak acid (e.g., 1% Acetic Acid or Citric Acid) to neutralize the amine

residue.

Follow with a water rinse, then an ethanol wipe.

Test: Use pH paper on the surface to ensure neutrality (pH 7) before declaring the area

clean.

Regulatory Compliance & Final Disposal
US EPA / RCRA Considerations:

This compound is likely not a "Listed" waste (P or U list) unless specifically designated, but it

exhibits characteristics of toxicity and potentially ignitability (if in solvent).
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Recommended Disposal Method:Incineration with flue gas scrubbing.[6] This ensures the

destruction of the nitrogenous ring and prevents environmental leaching.

Labeling: Labels must comply with 40 CFR 262.17(a)(5). Must state "Hazardous Waste" and

indicate the specific hazard (e.g., "Toxic," "Irritant").

Transport (DOT):

If shipping waste off-site, it may fall under: UN 2811, Toxic solids, organic, n.o.s. (2-(2-
Methoxyethoxy)pyrimidin-5-amine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-(2-Methoxyethoxy)-2-pyrimidinamine | 3603-07-4 [m.chemicalbook.com]

2. 2-Amino-5-methoxypyrimidine | C5H7N3O | CID 2305244 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chemicalbook.com/msds/pyrimidine.pdf
https://www.benchchem.com/product/b1526520/docs?utm_src=pdf-body#operational-guide-disposal-handling-of-2-2-methoxyethoxy-pyrimidin-5-amine
https://www.benchchem.com/product/b1526520/docs?utm_src=pdf-body#operational-guide-disposal-handling-of-2-2-methoxyethoxy-pyrimidin-5-amine
https://www.benchchem.com/product/b1526520/docs?utm_src=pdf-body#operational-guide-disposal-handling-of-2-2-methoxyethoxy-pyrimidin-5-amine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxypyrimidine
https://www.fishersci.com/store/msds?partNumber=AAH66799MD&productDescription=2-AMINO-5-METHOXYPYRIMID+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1526520?utm_src=pdf-custom-synthesis#bc-rfq
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB25130704.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxypyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxypyrimidine
https://www.fishersci.com/store/msds?partNumber=AAH66799MD&productDescription=2-AMINO-5-METHOXYPYRIMID+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. fishersci.com [fishersci.com]

5. collectandrecycle.com [collectandrecycle.com]

6. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Operational Guide: Disposal & Handling of 2-(2-
Methoxyethoxy)pyrimidin-5-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1526520/docs#operational-guide-disposal-handling-
of-2-2-methoxyethoxy-pyrimidin-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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